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Abstract
This application note details a robust and scalable method for the purification of (+)-
Dihydrorobinetin from natural extracts using Centrifugal Partition Chromatography (CPC).

The described protocol facilitates the isolation of (+)-Dihydrorobinetin with high purity (>95%),

making it suitable for subsequent research and development applications in the pharmaceutical

and nutraceutical industries. The methodology is presented with detailed experimental

protocols and quantitative data to ensure reproducibility.

Introduction
(+)-Dihydrorobinetin, a flavonoid predominantly found in plants such as Robinia

pseudoacacia and Ampelopsis grossedentata, has garnered significant interest for its diverse

biological activities.[1][2] Efficient purification of this compound is crucial for its downstream

applications. Centrifugal Partition Chromatography (CPC) offers a reliable liquid-liquid

chromatography technique for the separation of natural products without the use of a solid

stationary phase, which can lead to irreversible adsorption and sample loss.[3][4] This note

provides a detailed protocol for the gram-scale purification of (+)-Dihydrorobinetin.[1][2]
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The overall workflow for the purification of (+)-Dihydrorobinetin using CPC involves several

key stages, from preparation of the crude extract to the final analysis of the purified compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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